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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of guanidine
nitrate in various pyrotechnic formulations. Guanidine nitrate is a high-nitrogen compound
that serves as an energetic and cool-burning fuel, making it a versatile component in gas-
generating compositions, smoke formulations, and strobe effects.[1][2][3] Its decomposition
produces a large volume of gas with a low flame temperature, which is advantageous for
specific pyrotechnic applications.[3]

Physicochemical Properties of Guanidine Nitrate

Guanidine nitrate, with the chemical formula CHeN4Os3, is a white crystalline solid soluble in
water.[4] Key properties are summarized in the table below.
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Property Value

Molecular Weight 122.08 g/mol [4]
Appearance White crystalline solid[4]
Melting Point 214-216 °C[3]

N Decomposes exothermically at elevated
Decomposition
temperatures[3]

High nitrogen content, acts as a cool-burning
Key Feature
fuel and gas generant[1][3]

Applications in Pyrotechnic Formulations

Guanidine nitrate finds application in three primary areas of pyrotechnics: gas-generating
compositions, smoke formulations, and strobe light effects.

Gas-Generating Compositions

Guanidine nitrate is a key component in gas-generating formulations, notably in automotive
airbag inflators and solid rocket propellants.[5] Its high gas output and relatively low
combustion temperature make it a safer alternative to other gas generants like sodium azide. A
common and well-studied system is the combination of guanidine nitrate (GN) as the fuel and
basic copper nitrate (BCN) as the oxidizer.[6]

Table 1: Example Gas-Generating Formulations and Performance Data
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Formulation Components (% by weight) Performance Characteristics

Stoichiometric ratio of 62.24/37.76 (GN/BCN)

results in the largest heat of reaction (3152.7
J/g).

Baseline: Guanidine Nitrate / Basic Copper

Nitrate (ratio varies)

Guanidine Nitrate (58.5%), Ammonium
Perchlorate (23.5%), Sodium Nitrate (17.8%), Pressure exponent of 0.75 at 25°C.[7]
Silicon Dioxide (0.2%)

Guanidine Nitrate, Basic Copper Nitrate, with Enhanced burning rate relative to the baseline
4% micro-ceria additive GN/BCN mixture.[6]

Guanidine Nitrate, Basic Copper Nitrate, with 1- Average linear burn rate of = 1.5 inches per

30% Potassium Perchlorate (spray-dried) second.[5]

Smoke Formulations

Guanidine nitrate is utilized in pyrotechnic smoke compositions to produce non-toxic
screening smokes.[1] It acts as a high-energy fuel and its decomposition products can
neutralize acidic byproducts from other components, such as hydrochloric acid from chlorinated
hydrocarbons.[1]

Table 2: Example Smoke Formulations

Formulation Components (% by weight) Application Notes

) Produces a dense, non-toxic smoke screen. The
Hexachloroethane (34%), Zinc Powder (22%),

) ] o ) guanidine nitrate neutralizes the HCI formed
Zinc Oxide (8%), Guanidine Nitrate (36%)

from the hexachloroethane.[1]

Red Phosphorus (60%), Guanidine Nitrate An alternative to chlorohydrocarbon-based
(40%) smoke compositions.[1]

Red Phosphorus (66%), Guanidine Nitrate A hybrid formulation utilizing both red
(40%), Hexachloroethane (4%) phosphorus and a chlorohydrocarbon.[1]

Strobe Light Compositions
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In strobe light formulations, guanidine nitrate contributes to the oscillatory combustion that
produces the characteristic flashing effect.[2][8] It is often used in conjunction with a metal fuel
like magnalium and an oxidizer.

Table 3: Example Strobe Light Formulations

Formulation Components (% by weight) Performance Characteristics

Ammonium Perchlorate (25%), Guanidine
Nitrate (55%), Copper (atomized, -100 mesh)
(7.5%), Copper Oxide (black) (5%), PVC
(suspension grade) (7.5%)

Produces blue strobe flashes.[2]

Barium Nitrate (50%), Magnalium (20%),
Guanidine Nitrate (30%)

A classic white strobe formulation.

Ammonium Perchlorate (40%), Guanidine
Nitrate (25%), Magnalium (100-200 mesh)
(15%), Copper (atomized, -100 mesh) (10%),

Ammonium Sulfate (10%)

Another blue strobe formulation.[2]

Experimental Protocols
Synthesis of Guanidine Nitrate

Guanidine nitrate can be synthesized in the laboratory by the reaction of dicyandiamide with
ammonium nitrate.[4]

Materials:

Dicyandiamide

Ammonium Nitrate

Heating mantle or oil bath

Round-bottom flask

Beakers
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« Filter paper and funnel

« Distilled water

Procedure:

o Prepare an intimate mixture of dicyandiamide and ammonium nitrate.

e Place the mixture in a round-bottom flask and heat using an oil bath to approximately 160°C
for several hours.

 After cooling, the solidified mass is extracted with hot water.
e The hot solution is filtered to remove any insoluble byproducts.
o The filtrate is then cooled to allow the guanidine nitrate to crystallize.

e The crystals are collected by filtration and can be recrystallized from water for higher purity.
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Ammonium Nitrate

Mixing

Dicyandiamide

Guanidine Nitrate Synthesis

Heating (~160°C) - O—»O» Guanidine Nitrate Crystals
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Pyrotechnic Formulation and Testing Workflow

Component Preparation

Drying of Components

Mixing (Non-sparking tools)

Consolidation (Pressing)

Performance Characterization

Burn Rate Analysis Smoke/Effect Analysis Thermal Analysis (TGA/DSC)
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Thermal Decomposition of Guanidine Nitrate

g Carbon (s)

Guanidine Nitrate -
[C(NH2)3]NO3 O-’ Decomposition Products Water (g)
Nitrogen ()

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Guanidine Nitrate in
Pyrotechnic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800015#guanidine-nitrate-applications-in-
pyrotechnic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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